Cas no 705944-08-7 (2-Amino-1-(4-cyclohexylpiperazin-1-yl)ethanone)

• Product Name: 2-Amino-1-(4-cyclohexylpiperazin-1-yl)ethanone
• CAS No: 705944-08-7
• MF: C₁₂H₂₅Cl₂N₃O
• MW: 298.25240111351
• CID: 557513
• PubChem ID: 44891076
• Update Time: 2025-04-19

2-Amino-1-(4-cyclohexylpiperazin-1-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-amino-1-(4-cyclohexyl-1-piperazinyl)-
• 2-(4-cyclohexylpiperazin-1-yl)-2-oxoethanamine dihydrochloride
• 2-amino-1-(4-cyclohexyl-1-piperazinyl)Ethanone
• 2-Amino-1-(4-cyclohexyl-piperazin-1-yl)-ethanonedihydrochloride
• 2-(4-cyclohexylpiperazin-1-yl)-2-oxoethanamine2HCl
• 2-AMINO-1-(4-CYCLOHEXYL-PIPERAZIN-1-YL)-ETHANONE X 2 HCL
• MFCD08060485
• 2-Amino-1-(4-cyclohexyl-piperazin-1-yl)-ethanone dihydrochloride
• 2-amino-1-(4-cyclohexyl-piperazin-1-yl)-ethanone di-hyxrochloride
• AKOS015996615
• 2-amino-1-(4-cyclohexyl-piperazin-1-yl)-ethanone 2 hcl
• 1176419-69-4
• 2-amino-1-(4-cyclohexylpiperazin-1-yl)ethanone;dihydrochloride
• 705944-08-7
• 2-Amino-1-(4-cyclohexylpiperazin-1-yl)ethanone

• MDL： MFCD04116741
• Inchi： 1S/C12H23N3O.2ClH/c13-10-12(16)15-8-6-14(7-9-15)11-4-2-1-3-5-11;;/h11H,1-10,13H2;2*1H
• InChI Key： BGNOMGKVKGTBCE-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C(CN)N1CCN(CC1)C1CCCCC1

Computed Properties

• Exact Mass: 297.13700
• Monoisotopic Mass: 297.1374678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.6Ų

Experimental Properties

• PSA: 49.57000
• LogP: 2.60210

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives